Potassium 2-(trimethylammonio)ethyl phosphate chloride

• Molecular Formula: C5H13ClK2NO4P
• Molecular Weight: 295.78 g/mol
• IUPAC Name: dipotassium;2-(trimethylazaniumyl)ethyl phosphate;chloride
• InChI: InChI=1S/C5H14NO4P.ClH.2K/c1-6(2,3)4-5-10-11(7,8)9;;;/h4-5H2,1-3H3,(H-,7,8,9);1H;;/q;;2*+1/p-2
• InChI Key: HEWBQHNALJJBLP-UHFFFAOYSA-L
• Canonical SMILES: C[N+](C)(C)CCOP(=O)([O-])[O-].[Cl-].[K+].[K+]

Description

Potassium 2-(trimethylammonio)ethyl phosphate chloride is a quaternary ammonium compound with a phosphate group. It is known for its unique properties, including high solubility in water and its ability to form stable complexes with various molecules. This compound is used in a variety of scientific and industrial applications due to its chemical stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Potassium 2-(trimethylammonio)ethyl phosphate chloride typically involves the reaction of 2-(trimethylammonio)ethyl chloride with potassium phosphate. The reaction is carried out in an aqueous medium at room temperature. The general reaction scheme is as follows:

$$\text{2-(trimethylammonio)ethyl chloride} + \text{potassium phosphate} \rightarrow \text{this compound}$$2-(trimethylammonio)ethyl chloride+potassium phosphate→Potassium 2-(trimethylammonio)ethyl phosphate chloride

The reaction conditions include maintaining a neutral pH and ensuring the complete dissolution of reactants. The product is then purified through crystallization or other suitable methods.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for better control over reaction conditions and higher yields. The reactants are continuously fed into the reactor, and the product is continuously removed, which helps in maintaining the desired reaction conditions and improving efficiency.

Chemical Reactions Analysis

Types of Reactions

Potassium 2-(trimethylammonio)ethyl phosphate chloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different phosphate derivatives.

Reduction: It can be reduced under specific conditions to yield simpler ammonium compounds.

Substitution: The chloride ion can be substituted with other anions, such as bromide or iodide, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like sodium borohydride are used.

Substitution: Halide exchange reactions are typically carried out using halide salts in aqueous or organic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphate esters, while substitution reactions can produce various halide derivatives.

Scientific Research Applications

Chemistry

In chemistry, Potassium 2-(trimethylammon